N-cyclopropyl-N-(thiophen-3-ylmethyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-cyclopropyl-N-(thiophen-3-ylmethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H15NOS2/c19-17(16-9-13-3-1-2-4-15(13)21-16)18(14-5-6-14)10-12-7-8-20-11-12/h1-4,7-9,11,14H,5-6,10H2
• InChI Key: KNNQDRHSRQRDMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CSC=C2)C(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C17H15NOS2
• Molecular Weight: 313.4 g/mol

Description

“N-cyclopropyl-N-(thiophen-3-ylmethyl)benzo[b]thiophene-2-carboxamide” is a complex organic compound that contains a thiophene ring, which is a five-membered ring made up of one sulfur atom. Thiophene derivatives have been found to be biologically active and play a vital role in medicinal chemistry. They are utilized in industrial chemistry and material science as corrosion inhibitors. They also have a prominent role in the advancement of organic semiconductors.

Molecular Structure Analysis

The molecular structure of “N-cyclopropyl-N-(thiophen-3-ylmethyl)benzo[b]thiophene-2-carboxamide” is complex, with a thiophene ring as a key component. The thiophene ring system exhibits many pharmacological properties.

Scientific Research Applications

• . Researchers might explore modifications to enhance anti-inflammatory activity.

Organic Electronics and Semiconductors

. Researchers could explore its use as a semiconductor material or as part of an OLED device.

Corrosion Inhibition

. Investigate whether this compound can protect metals from corrosion in aggressive environments.

Voltage-Gated Sodium Channel Blockers

. Explore whether our compound exhibits similar properties.

Suprofen Analogs

. Consider designing analogs based on our compound for potential anti-inflammatory effects.

STING Agonists

Recent research has focused on STING (stimulator of interferon genes) agonists for immunotherapy. .

Future Directions

Thiophene-based analogs, like “N-cyclopropyl-N-(thiophen-3-ylmethyl)benzo[b]thiophene-2-carboxamide”, have been attracting a growing number of scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and investigation of new structural prototypes with more effective pharmacological activity is a topic of interest for medicinal chemists.

Mechanism of Action

Target of Action

The primary target of N-cyclopropyl-N-(thiophen-3-ylmethyl)benzo[b]thiophene-2-carboxamide is the STING protein . STING, which stands for Stimulator of Interferon Genes , is a regulatory protein localized in the endoplasmic reticulum membrane . It is mainly produced in endothelial cells and immune-derived cells such as macrophages, dendritic cells (DCs), and B cells .

Mode of Action

This compound acts as an agonist to the STING protein . Upon activation by its agonists, STING triggers the IRF and NF-κB pathways . The proposed binding mode of the compound and STING protein involves two canonical hydrogen bonds, a π-π stacking interaction, as well as a π-cation interaction formed between the agonist and the CDN-binding domain of STING protein .

Action Environment

The action of N-cyclopropyl-N-(thiophen-3-ylmethyl)benzo[b]thiophene-2-carboxamide is influenced by the cellular environment. For instance, the presence of double-stranded DNA (dsDNA) from viruses, bacteria, or the host (mitochondrial, nuclear, junk, or tumor) in the cytoplasm can stimulate the production of cGAMP, which engages the adaptor protein STING . This highlights the importance of the cellular environment in the compound’s action, efficacy, and stability.